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molecular formula C10H21N3O B1271347 N-(tert-butyl)-2-piperazin-1-ylacetamide CAS No. 89433-49-8

N-(tert-butyl)-2-piperazin-1-ylacetamide

Cat. No. B1271347
CAS RN: 89433-49-8
M. Wt: 199.29 g/mol
InChI Key: ZMEAITXOZDERTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07579368B2

Procedure details

The title compound was prepared from 1-tert-butyloxycarbonyl-piperazine, chloroacetyl-chloride and N-tert-butylamine in an analogous manner as described in example 21.
Name
1-tert-butyloxycarbonyl-piperazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
chloroacetyl-chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-tert-butylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
C(O[C:6]([N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)=O)(C)(C)C.ClC[C:16](Cl)=[O:17].[C:19]([NH2:23])([CH3:22])([CH3:21])[CH3:20]>>[C:19]([NH:23][C:16](=[O:17])[CH2:6][N:8]1[CH2:9][CH2:10][NH:11][CH2:12][CH2:13]1)([CH3:22])([CH3:21])[CH3:20]

Inputs

Step One
Name
1-tert-butyloxycarbonyl-piperazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCNCC1
Name
chloroacetyl-chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClCC(=O)Cl
Name
N-tert-butylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)(C)(C)NC(CN1CCNCC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.